Cas no 1220995-34-5 ((2E)-1-(3-Bromophenyl)-3-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(3-Bromophenyl)-3-(furan-2-yl)prop-2-en-1-one
• CAS No: 1220995-34-5
• MF: C₁₃H₉BrO₂
• MW: 277.113363027573
• MDL: MFCD21335184
• CID: 4688604
• Update Time: 2025-06-14

(2E)-1-(3-Bromophenyl)-3-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3-Bromophenyl)-3-(furan-2-yl)prop-2-en-1-one

• MDL： MFCD21335184
• Inchi： 1S/C13H9BrO2/c14-11-4-1-3-10(9-11)13(15)7-6-12-5-2-8-16-12/h1-9H/b7-6+
• InChI Key： WEPGKNSOCOJUSF-VOTSOKGWSA-N
• SMILES： BrC1=CC=CC(=C1)C(/C=C/C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (2E)-1-(3-Bromophenyl)-3-(furan-2-yl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-(3-Bromophenyl)-3-(furan-2-yl)prop-2-en-1-one (CAS No. 1220995-34-5)

(2E)-1-(3-Bromophenyl)-3-(furan-2-yl)prop-2-en-1-one, with the CAS number 1220995-34-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This α,β-unsaturated ketone derivative features a 3-bromophenyl group and a furan-2-yl moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, pharmaceutical intermediates, and organic electronics due to its unique structural properties.

The compound's molecular structure is characterized by a conjugated system, which contributes to its UV-visible absorption properties. This feature is highly relevant in the development of organic photovoltaics and light-emitting diodes (OLEDs), areas that are currently trending in sustainable technology. Additionally, the presence of the bromine atom offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in modern synthetic chemistry.

In the context of medicinal chemistry, (2E)-1-(3-Bromophenyl)-3-(furan-2-yl)prop-2-en-1-one has been explored as a scaffold for designing bioactive molecules. Its furan ring and enone system are known to interact with various biological targets, including enzymes and receptors. This has led to investigations into its potential as an anti-inflammatory agent or antimicrobial compound, aligning with the growing demand for novel therapeutics in the post-antibiotic era.

From a synthetic perspective, the compound is typically prepared via a Claisen-Schmidt condensation between 3-bromoacetophenone and furan-2-carbaldehyde. This reaction is favored for its efficiency and scalability, making it a practical choice for industrial applications. The purity and yield of the product are critical factors, often analyzed using HPLC, NMR spectroscopy, and mass spectrometry—techniques frequently searched by professionals in the field.

Environmental and safety considerations are also paramount when working with (2E)-1-(3-Bromophenyl)-3-(furan-2-yl)prop-2-en-1-one. While it is not classified as a hazardous material, proper handling protocols should be followed to minimize exposure. This aligns with the increasing focus on green chemistry and laboratory safety, topics that are highly relevant in today's research landscape.

In summary, (2E)-1-(3-Bromophenyl)-3-(furan-2-yl)prop-2-en-1-one (CAS 1220995-34-5) is a compound of significant interest due to its structural versatility and potential applications across multiple disciplines. Its relevance to drug development, material science, and sustainable technology ensures that it remains a subject of ongoing research and innovation.